molecular formula C11H5Cl2F3N2 B8600417 4-Chloro-6-(3-chloro-4-trifluoromethyl-phenyl)pyrimidine CAS No. 954223-40-6

4-Chloro-6-(3-chloro-4-trifluoromethyl-phenyl)pyrimidine

Cat. No.: B8600417
CAS No.: 954223-40-6
M. Wt: 293.07 g/mol
InChI Key: JLFYOUBNFMWEEH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Chloro-6-(3-chloro-4-trifluoromethyl-phenyl)pyrimidine is a useful research compound. Its molecular formula is C11H5Cl2F3N2 and its molecular weight is 293.07 g/mol. The purity is usually 95%.
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Properties

CAS No.

954223-40-6

Molecular Formula

C11H5Cl2F3N2

Molecular Weight

293.07 g/mol

IUPAC Name

4-chloro-6-[3-chloro-4-(trifluoromethyl)phenyl]pyrimidine

InChI

InChI=1S/C11H5Cl2F3N2/c12-8-3-6(1-2-7(8)11(14,15)16)9-4-10(13)18-5-17-9/h1-5H

InChI Key

JLFYOUBNFMWEEH-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1C2=CC(=NC=N2)Cl)Cl)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a solution of CH3CN and water (75:25 mL) that has been degassed by bubbling N2 into the solvent was added 4,6-dichloro-pyrimidine (3.63 g, 22.7 mmol) and Ph3P (840 mg, 2.20 mmol). De-gassing was continued for an additional 15 min before adding 3-chloro-4-trifluoromethylphenyl boronic acid (5 g, 22 mmol), Pd(OAc)2 (250 mg, 1.11 mmol) and K3PO4 (9.4 g, 44.3 mmol). The resulting mixture was stirred at rt for 2 h before diluting with water and extracting with EtOAc. The organic layer was dried (Na2SO4), and concentrated. The crude residue was purified (FCC) to give the title compound (2.3 g, 35%).
Quantity
3.63 g
Type
reactant
Reaction Step One
Name
Quantity
840 mg
Type
reactant
Reaction Step One
Quantity
5 g
Type
reactant
Reaction Step Two
Name
K3PO4
Quantity
9.4 g
Type
reactant
Reaction Step Two
Quantity
250 mg
Type
catalyst
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Yield
35%

Synthesis routes and methods II

Procedure details

To a solution of CH3CN and water (75:25 mL) that has been degassed by bubbling N2 into the solvent were added 4,6-dichloro-pyrimidine (3.63 g, 22.7 mmol) and Ph3P (840 mg, 2.2 mmol). De-gassing was continued for an additional 15 min before adding 3-chloro-4-trifluoromethylphenyl boronic acid (5 g, 22 mmol), Pd (OAc)2 (250 mg, 1.11 mmol) and K3PO4 (9.4 g, 44.3 mmol). The resulting mixture was stirred at rt for 2 h before diluting with water and extracting with EtOAc. The organic layer was dried (Na2SO4), and concentrated. The crude residue was purified (FCC) to give the title compound (2.3 g, 35%).
Quantity
3.63 g
Type
reactant
Reaction Step One
Name
Quantity
840 mg
Type
reactant
Reaction Step One
Quantity
5 g
Type
reactant
Reaction Step Two
[Compound]
Name
Pd (OAc)2
Quantity
250 mg
Type
reactant
Reaction Step Two
Name
K3PO4
Quantity
9.4 g
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Yield
35%

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